Cas no 263904-69-4 (1H-1,2,3-Triazole-4-carboxaldehyde, 5-[(dimethylamino)methyl]- (9CI))

• Product Name: 1H-1,2,3-Triazole-4-carboxaldehyde, 5-[(dimethylamino)methyl]- (9CI)
• CAS No: 263904-69-4
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• CID: 247639
• PubChem ID: 9881830
• Update Time: 2025-04-19

1H-1,2,3-Triazole-4-carboxaldehyde, 5-[(dimethylamino)methyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-carboxaldehyde, 5-[(dimethylamino)methyl]- (9CI)
• 1H-1,2,3-Triazole-5-carboxaldehyde,4-[(dimethylamino)methyl]-
• 4-N,N-Dimethylaminomethyl-5-formyl-1,2,3-triazole
• 5-((dimethylamino)methyl)-2H-1,2,3-triazole-4-carbaldehyde
• 5-[(Dimethylamino)methyl]-2H-1,2,3-triazole-4-carboxaldehyde
• 869722-17-8
• 263904-69-4
• QDHRBVAYLPMQNI-UHFFFAOYSA-N
• DTXSID701183959
• SCHEMBL5159354
• 2H-1,2,3-Triazole-4-carboxaldehyde,5-[(dimethylamino)methyl]-
• 5-[(dimethylamino)methyl]-2H-triazole-4-carbaldehyde
• FT-0721578
• 5-dimethylaminomethyl-1H-[1,2,3]triazole-4-carbaldehyde

• Inchi： 1S/C6H10N4O/c1-10(2)3-5-6(4-11)8-9-7-5/h4H,3H2,1-2H3,(H,7,8,9)
• InChI Key： QDHRBVAYLPMQNI-UHFFFAOYSA-N
• SMILES： O=CC1C(CN(C)C)=NNN=1

Computed Properties

• Exact Mass: 154.0856
• Monoisotopic Mass: 154.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• PSA: 61.88